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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1261940 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides immediate and essential safety

and logistical information for the handling of Cedrenol, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans.

Chemical and Hazard Identification
Cedrenol is a naturally occurring sesquiterpenoid alcohol found in the essential oil of cedar. It

is important to be aware of its potential hazards to ensure safe handling in a laboratory setting.

Identifier Value

CAS Number 28231-03-0, 77-53-2[1][2][3]

Molecular Formula C15H24O[1][2]

Molecular Weight 220.35 g/mol [1][2]

Appearance Solid, slightly yellow to greenish in color[3]

Odor Light cedar, woody[3][4]

Hazard Statements:

H317: May cause an allergic skin reaction.[5]
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H411: Toxic to aquatic life with long lasting effects.[5][6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5]

P272: Contaminated work clothing should not be allowed out of the workplace.[5]

P273: Avoid release to the environment.[1][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[5]

P363: Wash contaminated clothing before reuse.[5]

P391: Collect spillage.[1][6]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[5][6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Cedrenol. It is crucial to select PPE based on a thorough risk assessment of the specific

laboratory procedures being performed.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Safety glasses with side-

shields or splash goggles.[5][7]

To protect against splashes,

mists, or dust.[5] Must conform

to EN 166 (EU) or NIOSH (US)

standards.[7]

Skin Protection

Impermeable and chemical-

resistant gloves (e.g., nitrile).

[5][8]

To prevent skin contact and

potential allergic reactions.

Gloves should be inspected

before use and changed

immediately upon

contamination.[7][9]

Lab coat or coveralls.[5][9]
To protect personal clothing

and skin from contamination.

Respiratory Protection
Air-purifying or air-fed

respirator.

Required in case of insufficient

ventilation or when airborne

concentrations are high.[5]

Respirator selection must be

based on known or anticipated

exposure levels.

General Hygiene N/A

Wash hands and any exposed

skin with soap and water

before eating, drinking,

smoking, and before leaving

work.[5]

Operational Plan for Handling Cedrenol
This section provides a step-by-step guide for the safe handling of Cedrenol in a laboratory

setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[3]

Protect from light, heat, and air.[3][5] The recommended maximum storage temperature is

25°C.[3]

2. Preparation and Handling:

Conduct all work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.[1]

Wear the appropriate PPE as outlined in the table above.

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[5]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.[1]

For non-emergency personnel, keep away from the spill area.[5]

For emergency responders, use appropriate personal protective equipment.[5]

Prevent further leakage or spillage if it is safe to do so.[1][7]

Avoid dispersal of the product and prevent it from entering drains, surface water, and ground

water.[1][5]

Collect the spillage using an inert absorbent material and place it in a suitable, closed

container for disposal.[1][7]

4. First Aid Measures:
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If on skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.[5]

If in eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

If inhaled: If breathing is difficult, remove the victim to fresh air and keep at rest in a position

comfortable for breathing.[5]

If swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Never

give anything by mouth to an unconscious person.[1][5]

5. Disposal Plan:

Dispose of Cedrenol and its container in accordance with local, regional, national, and

international regulations.[5]

Do not allow the product to enter sewers or waterways.[5]

Contaminated packaging should be disposed of in the same manner as the product.

Experimental Workflow for Handling Cedrenol
The following diagram illustrates the logical workflow for safely handling Cedrenol in a

laboratory experiment.

Caption: A flowchart illustrating the procedural steps for the safe handling of Cedrenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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